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Compound of Interest

2-Cyclohexyl-oxazole-4-carboxylic
Compound Name:

acid
CAS No.: 66493-06-9
Cat. No.: B1454065

Get Quote

Executive Summary

This technical guide provides a comprehensive spectroscopic profile for 2-Cyclohexyl-
oxazole-4-carboxylic acid, a critical heterocyclic building block used in the synthesis of
bioactive pharmaceutical ingredients (APIs), particularly in the development of enzyme
inhibitors and receptor modulators.

The oxazole scaffold's unique electronic properties require precise analytical characterization
to distinguish it from potential regioisomers (e.g., oxazole-5-carboxylic acid derivatives) and
synthetic by-products. This document outlines the expected Nuclear Magnetic Resonance
(NMR), Mass Spectrometry (MS), and Infrared (IR) signatures, supported by experimental
protocols for self-validating quality control.

Chemical Identity & Properties

Before spectroscopic analysis, the analyte must be verified against standard physiochemical
descriptors.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1454065#bc-rfq
https://www.benchchem.com/product/b1454065/docs?utm_src=pdf-body#spectroscopic-profiling-characterization-2-cyclohexyl-oxazole-4-carboxylic-acid
https://www.benchchem.com/product/b1454065/docs?utm_src=pdf-body#spectroscopic-profiling-characterization-2-cyclohexyl-oxazole-4-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Data
Chemical Name 2-Cyclohexyl-1,3-oxazole-4-carboxylic acid
CAS Number 66493-06-9

Molecular Formula

Molecular Weight 195.22 g/mol

Appearance White to off-white crystalline solid

Solubilit Soluble in DMSO, Methanol, Ethanol; sparingly
olubili
Y soluble in Water

pKa (Calc.) ~3.5 (Carboxylic acid)

Spectroscopic Analysis: The Core Data
Nuclear Magnetic Resonance (NMR) Spectroscopy[3][4]

Causality & Solvent Choice: DMSO-

is the preferred solvent for this compound. The carboxylic acid moiety often leads to
dimerization or broadening in non-polar solvents like CDCI

. DMSO-

disrupts these hydrogen bonds, yielding sharper signals and ensuring the acidic proton is
visible (often >12 ppm).

H NMR Data (400 MHz, DMSO-

)

The diagnostic signal for the 2,4-disubstituted oxazole regioisomer is the singlet corresponding
to the C5-H proton. In 4-substituted oxazoles, this proton is highly deshielded due to the
adjacent oxygen and nitrogen atoms.
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Shift ( o ] Structural
Multiplicity Integral Assignment TR
ontex
» Ppm)
] Carboxylic acid
Broad Singlet (br
12.60 - 13.00 ) 1H -COOH proton
S
(exchangeable).
Diagnostic:
Confirms 4-
substitution. (A 5-
8.38 Singlet (s) 1H C5-H substituted
isomer would
show C4-H ~7.5-
8.0 ppm).
Alpha-methine
2.85-2.95 Multiplet (tt) 1H Cyclohexyl C1'-H  proton attached
to Oxazole C2.
] Cyclohexyl Equatorial
1.95-2.05 Multiplet (m) 2H
C2'/C6'-H protons.
) Cyclohexyl Equatorial
1.70-1.80 Multiplet (m) 2H
C3'/C5'-H protons.
) Equatorial
1.55-1.65 Multiplet (m) 1H Cyclohexyl C4'-H
proton.
) Cyclohexyl Remaining axial
1.15-1.45 Multiplet (m) 5H _
(Axial) protons.

C NMR Data (100 MHz, DMSO-
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Shift (
Assignment Analysis
» Ppm)
Deshielded by adjacent N and
168.5 C2 (Oxazole) O; characteristic of C2-
substitution.
Carbonyl carbon of the acid
162.8 -COOH
group.
CH carbon; correlates with the
144.2 C5 (Oxazole) ]
8.38 ppm proton in HSQC.
Quaternary carbon bearing the
133.5 C4 (Oxazole) )
acid group.
36.8 Cyclohexyl C1' Alpha-carbon.
30.2 Cyclohexyl C2'/C6' Beta-carbons.
25.4 Cyclohexyl C4' Delta-carbon.
25.1 Cyclohexyl C3'/C5' Gamma-carbons.

Mass Spectrometry (MS)

Methodology: Electrospray lonization (ESI) in Positive Mode is standard. The oxazole nitrogen
is basic enough to protonate easily.

« lonization Mode: ESI (+)
e Parent lon:

e Adducts:

(Dimer often seen in concentrated samples).

Fragmentation Pattern (MS/MS): Under Collision-Induced Dissociation (CID), the molecule
typically undergoes decarboxylation or ring cleavage.
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e 196

178 (Loss of H

O, if COOH dehydrates - rare in ESI, common in EI).
e 196

150 (Loss of HCOOH or CO

+2H).
e 196

114 (Cleavage of Cyclohexyl group, leaving Oxazole fragment).

Infrared Spectroscopy (FT-IR)

IR is used primarily to validate functional groups and solid-state form (polymorphs).

3300 - 2500 cm

: Broad O-H stretch (Carboxylic acid dimer).

1715 -1690 cm

: Strong C=0 stretch (Carboxylic acid).

1585 cm

: C=N stretch (Oxazole ring).

2930, 2855 cm

: C-H stretches (Cyclohexyl alkane chain).

Experimental Protocols & Workflows
Sample Preparation for NMR

To ensure the shifts match the reference data above, follow this protocol to minimize
concentration effects:
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Massing: Weigh 5-10 mg of dry 2-Cyclohexyl-oxazole-4-carboxylic acid.

Solvation: Add 0.6 mL of DMSO-

(99.9% D).

Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain.

Acquisition: Run at 298 K. Set relaxation delay (

) to

5 seconds to ensure accurate integration of the carboxylic acid proton.

Analytical Workflow Visualization[5]

The following diagram illustrates the logical flow for validating the compound's identity,
distinguishing it from the common impurity (the uncyclized intermediate).
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Figure 1: Analytical Decision Tree for the validation of 2-Cyclohexyl-oxazole-4-carboxylic
acid, focusing on distinguishing the target oxazole from uncyclized acyclic precursors.
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Synthesis Context & Impurity Profile

Understanding the synthesis aids in interpreting the spectra. This compound is typically
synthesized via the Robinson-Gabriel cyclodehydration or the condensation of a
cyclohexanecarboxamide derivative with a bromopyruvate.

o Common Impurity: Uncyclized

-acylamino ketone.

o NMR Detection: Look for an amide N-H doublet around 8.0-8.5 ppm and a lack of the
sharp oxazole C5 singlet.

o MS Detection: The uncyclized intermediate often has a mass of

(water not lost).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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